![molecular formula C21H17ClN2O B2582019 1-[(2-chlorobenzyl)oxy]-2-(4-methylphenyl)-1H-1,3-benzimidazole CAS No. 339009-67-5](/img/structure/B2582019.png)
1-[(2-chlorobenzyl)oxy]-2-(4-methylphenyl)-1H-1,3-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound includes a benzimidazole core, which is a bicyclic compound made up of fused benzene and imidazole rings. It also has a 2-chlorobenzyl group and a 4-methylphenyl group attached to it.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 348.83. Other properties like boiling point, melting point, and density were not found in the available resources .Scientific Research Applications
Synthetic Utilities and Approaches
Benzimidazoles, including compounds structurally related to 1-[(2-chlorobenzyl)oxy]-2-(4-methylphenyl)-1H-1,3-benzimidazole, are synthesized through the condensation of o-phenylenediamines with electrophilic reagents. Such compounds exhibit a broad range of biological applications due to their diverse functional groups and structural versatility (Ibrahim, 2011).
Biological Impact and Mechanism of Action
Benzimidazole fungicides, sharing a core structure with the mentioned compound, are known for their specific inhibition of microtubule assembly, impacting cellular processes in fungi. This mechanism highlights the potential of benzimidazoles in addressing diseases caused by fungal pathogens (Davidse, 1986).
Medicinal Perspectives
Mannich bases of benzimidazole derivatives, which could include compounds similar to the one , play significant roles in medicine due to their wide array of pharmacological functions. These include antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory properties, among others, showcasing the therapeutic versatility of benzimidazole derivatives (Vasuki et al., 2021).
Anticancer Potential
Research on benzimidazole hybrids has demonstrated promising anticancer properties, with various derivatives showing activity through mechanisms such as DNA intercalation, enzyme inhibition, and microtubule disruption. This underlines the potential of benzimidazole derivatives, including the compound of interest, in cancer therapy (Akhtar et al., 2019).
Therapeutic Potential Overview
A comprehensive review on benzimidazole derivatives, including potentially the compound , has highlighted their significant role in drug discovery and development across a spectrum of diseases. The structural diversity and bioactivity profile of these compounds make them valuable candidates for new therapeutic agents (Babbar et al., 2020).
properties
IUPAC Name |
1-[(2-chlorophenyl)methoxy]-2-(4-methylphenyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O/c1-15-10-12-16(13-11-15)21-23-19-8-4-5-9-20(19)24(21)25-14-17-6-2-3-7-18(17)22/h2-13H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUZRAMOTKDTSHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2OCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-chlorobenzyl)oxy]-2-(4-methylphenyl)-1H-1,3-benzimidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.